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Compound of Interest

Compound Name: 1-Methylchrysene

Cat. No.: B135444

For researchers, scientists, and professionals in drug development, the precision of analytical
measurements is fundamental to ensuring the safety and efficacy of therapeutic agents. The
use of high-purity, well-characterized reference materials is a cornerstone of achieving reliable
and reproducible data. This guide provides an objective comparison of commercially available
1-Methylchrysene reference materials, supported by experimental data and detailed analytical
protocols, to aid in the selection of the most appropriate standard for your research needs.

Comparison of 1-Methylchrysene Reference
Materials

The selection of a suitable 1-Methylchrysene reference material is critical for the calibration of
analytical instruments, validation of methods, and for use as a quality control standard. Below
is a comparison of 1-Methylchrysene reference materials from prominent suppliers.
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Feature

Joint Research Centre
(JRC) - BCR®-077R

LGC Standards

Product Type

Certified Reference Material
(CRM)

Reference Material

Certified Purity

99.5 + 0.4 mg/g

>95% (by HPLC)

Uncertainty

0.4 mg/g (expanded

uncertainty)

Not specified

Format Crystalline solid Crystalline solid
Supplier Distributed by Sigma-Aldrich LGC Standards
CAS Number 3351-28-8 3351-28-8
Molecular Formula Ci9H14 Ci9H14
Molecular Weight 242.31 g/mol 242.31 g/mol

Analytical Techniques Used

Not specified on product page

NMR, Elemental Analysis,
HPLC, MS

Experimental Protocols for Purity Assessment and

Quantification

The certified purity of 1-Methylchrysene reference materials is established through a

combination of rigorous analytical techniques. Understanding these methodologies is essential

for users to appreciate the quality of the standard and to perform accurate quantification in their

own experimental settings.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile

and semi-volatile compounds like 1-Methylchrysene, especially in complex matrices.

Experimental Workflow for GC-MS Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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